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Compound of Interest

Compound Name: N,5-Dimethyl-2-nitroaniline

CAS No.: 65081-42-7

Cat. No.: B1600609

Get Quote

This guide provides a comprehensive overview of N,5-Dimethyl-2-nitroaniline, a key chemical

intermediate. It is intended for researchers, scientists, and professionals in drug development,

offering detailed insights into its properties, synthesis, applications, and handling.

Section 1: Core Compound Profile
N,5-Dimethyl-2-nitroaniline, also known as 6-nitro-3,4-xylidine, is an aromatic amine with the

chemical formula C₈H₁₀N₂O₂.[1][2] Its structure, featuring a benzene ring substituted with two

methyl groups, a nitro group, and an amino group, makes it a versatile building block in organic

synthesis.

Physicochemical Properties
The fundamental characteristics of N,5-Dimethyl-2-nitroaniline are crucial for its application in

experimental design. A summary of these properties is presented below.
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Property Value Source

Molecular Weight 166.18 g/mol [1][2]

IUPAC Name 4,5-dimethyl-2-nitroaniline [3]

CAS Number 6972-71-0 [2]

Appearance Powder [2]

Melting Point 139-141 °C [2][4]

Molecular Formula C₈H₁₀N₂O₂ [3]

InChI Key
PINGKGKKUSYUAW-

UHFFFAOYSA-N
[2][3]
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Section 2: Synthesis and Reactivity
The synthesis of nitroaniline derivatives is a cornerstone of industrial and laboratory organic

chemistry. While specific, high-yield synthesis routes for N,5-Dimethyl-2-nitroaniline are often

proprietary, the general approach involves the nitration of a corresponding dimethylaniline

precursor.
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General Synthesis Pathway: Nitration of Dimethylaniline
The introduction of a nitro group onto an aromatic ring is typically achieved through

electrophilic aromatic substitution using a nitrating agent, commonly a mixture of nitric acid and

sulfuric acid.

N,N-Dimethylaniline

Electrophilic
Nitronium Ion (NO₂⁺)

 reacts with

HNO₃ / H₂SO₄

 generates

N,N-Dimethyl-m-nitroaniline

 yields

Click to download full resolution via product page

A representative procedure for the nitration of dimethylaniline involves the slow addition of

dimethylaniline to a cooled mixture of concentrated sulfuric and nitric acids.[5] The reaction

temperature is carefully controlled to prevent side reactions and ensure the desired

regioselectivity.

Section 3: Applications in Research and
Development
Nitroanilines are pivotal intermediates in various industrial sectors, from pigments to

pharmaceuticals. Their utility stems from the reactivity of both the nitro and amino groups,

which can be selectively transformed.
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A primary application of nitroanilines is in the synthesis of azo dyes.[6] The amino group can be

converted into a diazonium salt, which then acts as an electrophile in a coupling reaction with

an electron-rich aromatic compound to form the characteristic azo linkage (-N=N-).[6]

Pharmaceutical and Agrochemical Synthesis
The nitro group in N,5-Dimethyl-2-nitroaniline is a versatile functional group in medicinal

chemistry.[7] It can be reduced to an amino group, which can then be further functionalized.

This makes nitroanilines valuable scaffolds for building more complex molecules with potential

biological activity.[8][9] For instance, they serve as intermediates in the synthesis of herbicides

and anthelmintic agents.[8]

Section 4: Experimental Protocols
Accurate and reproducible experimental work requires well-defined protocols. The following

sections provide guidance on the safe handling and analysis of N,5-Dimethyl-2-nitroaniline.

Safe Handling and Storage
N,5-Dimethyl-2-nitroaniline is a chemical that requires careful handling to minimize exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[10]

Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust.[10][11]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.[10]

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water.[10] If

inhaled, move to fresh air.[10] If swallowed, seek immediate medical attention.[10]

Analytical Methods
The purity and identity of N,5-Dimethyl-2-nitroaniline can be confirmed using standard

analytical techniques.
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High-Performance Liquid Chromatography (HPLC): HPLC is a common method for assessing

the purity of nitroaniline compounds.[12][13][14]

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of acetonitrile and water is often used.[12]

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

compound is employed.[15]

Spectroscopic Analysis:

¹H NMR: The proton NMR spectrum provides information about the chemical environment of

the hydrogen atoms in the molecule.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound

and can provide structural information through fragmentation patterns.

Section 5: Conclusion
N,5-Dimethyl-2-nitroaniline is a valuable chemical intermediate with a well-defined set of

properties. Its utility in the synthesis of dyes, pharmaceuticals, and agrochemicals underscores

its importance in organic chemistry. A thorough understanding of its synthesis, reactivity, and

safe handling is essential for its effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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